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Compound of Interest

Compound Name: Kmg-301AM

Cat. No.: B12427539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Kmg-301AM fluorescent probe, with

a specific focus on its intracellular localization, mechanism of action, and experimental

application for the detection of mitochondrial magnesium ions (Mg²⁺).

Introduction
Kmg-301AM is a fluorescent probe designed for the selective detection of magnesium ions. Its

acetoxymethyl ester (AM) form renders it permeable to cell membranes. Once inside the cell,

cytosolic esterases cleave the AM group, trapping the active probe, Kmg-301, within the

intracellular environment. This guide details the probe's properties and provides

comprehensive protocols for its use in cellular and mitochondrial research.

Mechanism of Action and Intracellular Localization
The intracellular journey of Kmg-301AM begins with its passive diffusion across the plasma

membrane. Following this, cytosolic esterases hydrolyze the acetoxymethyl esters, converting

Kmg-301AM into its membrane-impermeable form, Kmg-301. This process ensures the

accumulation and retention of the probe within the cell.

Crucially, Kmg-301 exhibits a strong affinity for and localization within the mitochondria. This

has been confirmed through co-localization studies with established mitochondrial markers like

MitoTracker Green FM in various cell types, including differentiated PC12 cells and rat
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hippocampal neurons[1][2]. The probe's fluorescence intensity significantly increases upon

binding to Mg²⁺, allowing for the visualization of changes in mitochondrial Mg²⁺ concentration

([Mg²⁺]mito)[1].

Signaling Pathway and Experimental Workflow
The following diagram illustrates the mechanism of action of Kmg-301AM and the general

experimental workflow for its use in cellular imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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